![molecular formula C17H20F3N3O2 B5617476 1-(cyclopropylcarbonyl)-N-[2,2,2-trifluoro-1-(2-pyridinyl)ethyl]-4-piperidinecarboxamide](/img/structure/B5617476.png)
1-(cyclopropylcarbonyl)-N-[2,2,2-trifluoro-1-(2-pyridinyl)ethyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related cyclopropylcarbonyl compounds typically involves multi-step nucleophilic substitution reactions, ester hydrolysis, and specific conditions for achieving high yields. For example, Zhou et al. (2021) demonstrated a rapid and high-yield synthetic method for a similar compound, achieved through a multi-step process starting from commercially available precursors (Zhou et al., 2021).
Molecular Structure Analysis
Crystal structure analysis provides insights into the molecular configuration, intermolecular interactions, and conformational behavior of cyclopropylcarbonyl-containing compounds. Thimmegowda et al. (2009) presented the crystal structure of a related compound, highlighting the significance of intermolecular hydrogen bonds and the conformation of specific substituents (Thimmegowda et al., 2009).
Chemical Reactions and Properties
The reactivity of such compounds involves interactions with various nucleophiles, the potential for undergoing specific reactions such as aminomethylation, and the formation of novel derivatives with biological significance. Dotsenko et al. (2012) reported on the aminomethylation of a piperidinium derivative, leading to the formation of tetraazatricyclo compounds, demonstrating the compound's reactivity and potential for generating biologically relevant structures (Dotsenko et al., 2012).
properties
IUPAC Name |
1-(cyclopropanecarbonyl)-N-(2,2,2-trifluoro-1-pyridin-2-ylethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20F3N3O2/c18-17(19,20)14(13-3-1-2-8-21-13)22-15(24)11-6-9-23(10-7-11)16(25)12-4-5-12/h1-3,8,11-12,14H,4-7,9-10H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVNGQFHJLFAOMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCC(CC2)C(=O)NC(C3=CC=CC=N3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylcarbonyl)-N-[2,2,2-trifluoro-1-(2-pyridinyl)ethyl]-4-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.